Cas no 2228888-70-6 (tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate
• CAS No: 2228888-70-6
• MF: C₁₀H₁₇N₅O₄
• MW: 271.273081541061
• CID: 6452895
• PubChem ID: 165640490
• Update Time: 2025-10-18

tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate
• 2228888-70-6
• tert-butyl N-[2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethyl]carbamate
• EN300-1884460

• Inchi： 1S/C10H17N5O4/c1-10(2,3)19-9(16)13-7(4-11)6-5-12-14-8(6)15(17)18/h5,7H,4,11H2,1-3H3,(H,12,14)(H,13,16)
• InChI Key： GESBORQTDXHEMN-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=NNC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.12805404g/mol
• Monoisotopic Mass: 271.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 139Ų

Additional information on tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2228888-70-6)

The compound tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2228888-70-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-nitro-1H-pyrazol-4-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for nitrogen-containing heterocycles like 3-nitro-1H-pyrazole derivatives has surged, driven by their applications in drug discovery. The tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate stands out due to its versatility in peptide coupling reactions and protecting group strategies. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and improve yields. The compound's CAS No. 2228888-70-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another key aspect of tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate is its potential in crop protection and agrochemical innovation. The 3-nitro-1H-pyrazol-4-yl group is known for its herbicidal and fungicidal properties, making this compound a candidate for developing next-generation pesticides. With the global push toward sustainable agriculture, this molecule is gaining attention for its ability to address challenges like pest resistance and environmental impact.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound is a cornerstone of modern organic synthesis. It serves as a protecting group for amines, enabling selective reactions in complex molecular architectures. This feature is particularly valuable in peptide synthesis and medicinal chemistry, where precision is paramount. The compound's CAS No. 2228888-70-6 is often referenced in patents and journals, highlighting its industrial and academic significance.

In conclusion, tert-butyl N-2-amino-1-(3-nitro-1H-pyrazol-4-yl)ethylcarbamate (CAS No. 2228888-70-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like drug development and sustainable chemistry. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.